Cas no 1251631-16-9 (N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251631-16-9
• MF: C₁₇H₁₈ClN₃O₅S
• MW: 411.85992193222
• CID: 6060083
• PubChem ID: 49667089
• Update Time: 2025-07-15

N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide
• N-(3-chlorophenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
• 1(2H)-Pyridineacetamide, N-(3-chlorophenyl)-5-(4-morpholinylsulfonyl)-2-oxo-
• F3406-9515
• 1251631-16-9
• N-(3-chlorophenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide
• VU0625603-1
• AKOS021971013
• BS-7810
• N-(3-chlorophenyl)-2-(5-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamide
• N-(3-chlorophenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide

• Inchi： 1S/C17H18ClN3O5S/c18-13-2-1-3-14(10-13)19-16(22)12-20-11-15(4-5-17(20)23)27(24,25)21-6-8-26-9-7-21/h1-5,10-11H,6-9,12H2,(H,19,22)
• InChI Key： CYRKVTGSIQDIPH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC(Cl)=C2)=O)C=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 411.066
• Monoisotopic Mass: 411.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.4

Additional information on N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251631-16-9)

The compound N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide, identified by its CAS No. 1251631-16-9, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a morpholine-4-sulfonyl moiety with a dihydropyridin-1-ylacetamide backbone, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the most frequently searched questions in scientific databases revolves around the synthesis and mechanism of action of N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide. Recent studies suggest that its sulfonyl and acetamide functional groups play a critical role in binding to biological targets, such as kinases or G-protein-coupled receptors (GPCRs). This aligns with the growing trend in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's CAS No. 1251631-16-9 is often cited in patent literature, indicating its commercial relevance.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide. Computational modeling and in vitro assays have revealed that modifications to the morpholine ring or the chlorophenyl group can significantly alter its bioactivity. This has spurred interest in derivative synthesis, with many researchers investigating its potential as a scaffold for novel therapeutics. The compound's CAS No. 1251631-16-9 is frequently referenced in academic papers discussing SAR optimization.

From an industrial perspective, the demand for N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide is driven by its utility in high-throughput screening (HTS) campaigns. Pharmaceutical companies are leveraging its unique properties to identify lead compounds for diseases like diabetes and autoimmune disorders. The morpholine-4-sulfonyl group, in particular, is noted for enhancing solubility and bioavailability—a key consideration in modern drug design. Searches for "CAS 1251631-16-9 supplier" or "morpholine-sulfonyl derivatives" have surged in recent years, reflecting its commercial viability.

Environmental and regulatory considerations also play a role in the discourse around N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide. While not classified as hazardous, its chlorophenyl component warrants careful handling in laboratory settings. Researchers often inquire about "CAS 1251631-16-9 safety data" or "biodegradability of sulfonyl acetamides," highlighting the need for sustainable chemistry practices. Regulatory databases list this compound under various synonyms, emphasizing the importance of accurate nomenclature in global compliance.

In conclusion, N-(3-chlorophenyl)-2-5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251631-16-9) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to material science—make it a compelling subject for ongoing research. As AI and machine learning accelerate molecular design, compounds like this will likely remain at the forefront of scientific inquiry, answering pressing questions about efficacy, safety, and scalability.